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Compound of Interest

Compound Name: Curcumaromin A

Cat. No.: B15593538 Get Quote

Curcumaromin A: A Technical Guide for
Researchers
CAS Number: 1810034-38-8

Chemical Name: (1E,4Z,6E)-5-hydroxy-7-[4-hydroxy-3-[(1R,6R)-3-methyl-6-propan-2-

ylcyclohex-2-en-1-yl]phenyl]-1-(4-hydroxyphenyl)hepta-1,4,6-trien-3-one

Introduction
Curcumaromin A is a curcuminoid isolated from the rhizomes of Curcuma aromatica Salisb.

As a member of the curcuminoid family, it shares a structural resemblance to curcumin, a well-

studied natural compound with a wide range of biological activities. This technical guide

provides a comprehensive overview of Curcumaromin A, focusing on its chemical properties,

biological activities, and the experimental methodologies used to elucidate its functions. This

document is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the therapeutic potential of this natural product.

Chemical Structure and Properties
Curcumaromin A possesses a unique chemical structure that distinguishes it from other

curcuminoids. The molecule features a diarylheptanoid backbone with a distinctive

cyclohexene moiety.
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Table 1: Physicochemical Properties of Curcumaromin A

Property Value Source

CAS Number 1810034-38-8 N/A

Molecular Formula C29H32O4 N/A

Molecular Weight 444.57 g/mol N/A

Appearance Orange powder N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Biological Activities and Signaling Pathways
Curcumaromin A has demonstrated significant potential in modulating key cellular signaling

pathways involved in inflammation and intestinal homeostasis.

Amelioration of Inflammatory Bone Loss
Curcumaromin A has been shown to mitigate bone loss in lipopolysaccharide (LPS)-induced

inflammatory osteolysis. This protective effect is mediated through the regulation of the

Reactive Oxygen Species (ROS) mediated p38/PI3K signaling pathway.
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To cite this document: BenchChem. ["Curcumaromin A" chemical structure and CAS number
1810034-38-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593538#curcumaromin-a-chemical-structure-and-
cas-number-1810034-38-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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